2-(3-methoxyphenyl)-2-oxoethyl 4-bromobenzoate

• IUPAC Name: [2-(3-methoxyphenyl)-2-oxoethyl] 4-bromobenzoate
• InChI: InChI=1S/C16H13BrO4/c1-20-14-4-2-3-12(9-14)15(18)10-21-16(19)11-5-7-13(17)8-6-11/h2-9H,10H2,1H3
• InChI Key: YHHMSMYJJTUVHO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)COC(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C16H13BrO4
• Molecular Weight: 349.17 g/mol

Description

2-(3-methoxyphenyl)-2-oxoethyl 4-bromobenzoate, also known as MMB-4, is a designer drug that belongs to the benzodiazepine class. It has been found to have sedative and anxiolytic effects, making it a potential candidate for medical research.

Mechanism of Action

The exact mechanism of action of 2-(3-methoxyphenyl)-2-oxoethyl 4-bromobenzoate is not fully understood. However, it is believed to act on the gamma-aminobutyric acid (GABA) receptor, which is responsible for inhibiting neurotransmitter release in the brain. This compound is thought to enhance the effects of GABA, resulting in sedative and anxiolytic effects.
Biochemical and Physiological Effects
This compound has been found to have sedative and anxiolytic effects in animal studies. It has also been shown to decrease locomotor activity and produce muscle relaxation. This compound has been found to have a longer duration of action compared to other benzodiazepines, making it a potential candidate for medical research.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-methoxyphenyl)-2-oxoethyl 4-bromobenzoate in lab experiments is its long duration of action, which allows for longer study periods. However, one limitation is the lack of information on its long-term effects and potential toxicity. Further research is needed to fully understand its safety and efficacy.

Future Directions

Future research on 2-(3-methoxyphenyl)-2-oxoethyl 4-bromobenzoate could focus on its potential medical applications, such as its use as an anxiolytic or sedative. It could also be studied for its potential abuse liability and addiction potential. Additionally, more research is needed to fully understand its mechanism of action and long-term effects.

Synthesis Methods

The synthesis of 2-(3-methoxyphenyl)-2-oxoethyl 4-bromobenzoate involves the reaction of 2-(3-methoxyphenyl)-2-oxoethyl chloride with 4-bromobenzoic acid in the presence of a base such as potassium carbonate. The resulting product is then purified through recrystallization.

Scientific Research Applications

2-(3-methoxyphenyl)-2-oxoethyl 4-bromobenzoate has been used in scientific research to study its effects on the central nervous system. It has been found to have sedative and anxiolytic effects similar to benzodiazepines. This compound has also been used as a reference standard in forensic toxicology to identify and quantify the drug in biological samples.